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Compound of Interest

Compound Name: DDD028

CAS No.: 1538586-09-2

Cat. No.: B607001

Get Quote

Disclaimer: An official Safety Data Sheet (SDS) for DDD028 (CAS No. 1538586-09-2) was not

publicly available at the time of this document's creation. The following safety and handling

information is based on general laboratory best practices for research chemicals and data from

publications, which indicate the compound is well-tolerated in animal models. Researchers

should exercise caution and adhere to their institution's specific safety protocols.

Hazard Identification and Precautionary Measures
DDD028 is a novel pentacyclic pyridoindolobenzazepine derivative investigated for its

analgesic properties. While research suggests it is a non-opioid, non-cannabinoid compound, a

full toxicological profile has not been published. Therefore, it should be handled with the

standard care afforded to all new chemical entities.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling

DDD028.

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.
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Lab Coat: A standard laboratory coat should be worn to protect from spills.

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably a chemical fume hood, when handling the solid

compound or preparing solutions.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes. In case of accidental contact, rinse the affected area

thoroughly with water.

Storage:

Store the solid compound in a tightly sealed container at -20°C for long-term stability (up to 3

years).

Solutions of DDD028 in a solvent should be stored at -80°C for up to 1 year.

Disposal Plan
Dispose of DDD028 waste in accordance with local, state, and federal regulations. As DDD028
is a non-hazardous research chemical, the following general guidelines apply:

Solid Waste: Collect solid DDD028 waste, including contaminated consumables (e.g.,

weighing paper, pipette tips), in a designated hazardous waste container.

Liquid Waste: Collect solutions containing DDD028 in a labeled container for chemical

waste. Do not pour down the drain.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Quantitative Data Summary
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Parameter Value Source

Molecular Formula C₂₀H₂₀N₂ MedKoo Biosciences

Molecular Weight 288.39 g/mol MedKoo Biosciences

CAS Number 1538586-09-2 MedKoo Biosciences

In Vivo Oral Dose (Rodent

Models)
1-10 mg/kg [1]

Storage (Solid) -20°C (up to 3 years) TargetMol

Storage (In Solvent) -80°C (up to 1 year) TargetMol

Experimental Protocols
The following are detailed methodologies for key experiments involving DDD028, based on

published research.

In Vivo Model of Neuropathic Pain
This protocol describes the evaluation of DDD028's analgesic effects in a rodent model of

paclitaxel-induced neuropathy.[1]

Materials:

DDD028

Paclitaxel

Vehicle (e.g., 1% carboxymethylcellulose)

Male CD-1 mice (20-25 g)

Oral gavage needles

Von Frey filaments

Procedure:
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Induction of Neuropathy: Administer paclitaxel (2.0 mg/kg) via intraperitoneal (i.p.) injection

to the mice.

Drug Preparation: Suspend DDD028 in the vehicle (1% carboxymethylcellulose) to the

desired concentration (e.g., 10 mg/kg).

Drug Administration: Administer the DDD028 suspension orally (per os) daily, starting

concurrently with the first paclitaxel injection and continuing for 10 days after the final

paclitaxel treatment.

Behavioral Testing: Assess mechanical allodynia using von Frey filaments at baseline and at

specified time points after drug administration.

Data Analysis: Compare the paw withdrawal threshold between the DDD028-treated group,

a vehicle-treated control group, and a positive control group (e.g., pregabalin 30 mg/kg).

Investigation of Mechanism of Action
This protocol outlines a method to determine the involvement of the α7 nicotinic acetylcholine

receptor (α7 nAChR) in the analgesic effects of DDD028.[2]

Materials:

DDD028

Methyllycaconitine (MLA), a selective α7 nAChR antagonist

Mecamylamine (MECA), a non-selective nAChR antagonist

Vehicle

Rodent model of neuropathic pain (as described above)

Procedure:

Establish Neuropathic Pain: Induce neuropathic pain in rodents as described in the previous

protocol.
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Antagonist Pre-treatment: Administer the α7 nAChR antagonist, MLA, or the non-selective

antagonist, MECA, 15 minutes prior to the administration of DDD028.

DDD028 Administration: Administer DDD028 at an effective dose.

Behavioral Assessment: Measure the analgesic response at various time points after

DDD028 administration.

Analysis: Determine if the pre-treatment with the antagonist blocks the analgesic effect of

DDD028. A significant reduction in the analgesic effect in the presence of the antagonist

indicates the involvement of the targeted receptor.

Signaling Pathway and Experimental Workflow
Diagrams
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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